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Compound of Interest

Compound Name: Captopril EP Impurity J

Cat. No.: B121658

Essential Safety and Handling Guide for Captopril
EP Impurity J

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling Captopril EP Impurity J. Adherence to these procedures is critical
for ensuring laboratory safety and minimizing exposure risks.

l. Core Safety Information

Captopril EP Impurity J, also known as (2S)-1-[(2S)-3-(Acetylsulfanyl)-2-
methylpropanoyl]pyrrolidine-2-carboxylic acid or S-Acetylcaptopril, is a substance that requires
careful handling due to its potential health hazards.

Hazard Identification and Classification:
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Hazard Class

Hazard Statement

Skin Sensitization (Category 1)

H317: May cause an allergic skin reaction.

Reproductive Toxicity (Category 2)

H361fd: Suspected of damaging fertility or the

unborn child.

Specific Target Organ Toxicity (Repeated
Exposure, Category 1)

H372: Causes damage to organs (Kidney,
Cardio-vascular system) through prolonged or

repeated exposure.

Key Physical and Chemical Properties:

Property Value
(29)-1-[(2S)-3-(Acetylsulfanyl)-2-
methylpropanoyl]pyrrolidine-2-carboxylic acid,

Synonyms ] ]
N-[3-(Acetylthio)-(2S)-methylpropionyl]-L-
proline, Acetylcaptopril

CAS Number 64838-55-7

Molecular Formula C11H17NO4S

Molecular Weight 259.32 g/mol

Storage Temperature 2-8°C

Il. Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent skin contact,

inhalation, and eye exposure.
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PPE Category Specification

) Chemical-resistant gloves (e.qg., nitrile rubber),
Hand Protection .
inspected before use.[1]

Safety glasses with side-shields or chemical
Eye/Face Protection safety goggles. A face shield may be required

for splash hazards.

Laboratory coat. A full-coverage protective suit
Skin and Body Protection may be necessary for large quantities or in case

of spills.

Use in a well-ventilated area. If dust or aerosols
) ) may be generated, a NIOSH-approved
Respiratory Protection ) ) ) ) o
respirator with an appropriate particulate filter is

required.

lll. Step-by-Step Operational Plan

A. Engineering Controls:

o Work in a designated area, preferably within a chemical fume hood, especially when
handling powders or creating solutions.

o Ensure eyewash stations and safety showers are readily accessible.
B. Handling Procedures:

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Read and
understand the Safety Data Sheet.

e Weighing and Transfer:
o Handle as a powder in a manner that minimizes dust generation.
o Use a spatula or other appropriate tools for transfer.

o Close the container tightly after use.
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e Solution Preparation:

o Add the solid to the solvent slowly.

o If heating is required, do so in a controlled manner within the fume hood.
o Post-Handling:

o Decontaminate all surfaces and equipment after use.

o Wash hands thoroughly with soap and water after removing gloves.

IV. Disposal Plan

All waste materials contaminated with Captopril EP Impurity J must be treated as hazardous
waste.

A. Waste Segregation and Collection:

e Solid Waste: Collect all contaminated solid waste (e.g., weighing paper, gloves, pipette tips)
in a dedicated, clearly labeled hazardous waste container.

» Liquid Waste: Collect all contaminated liquid waste in a separate, clearly labeled hazardous
waste container. Do not mix with other solvent waste streams unless compatible.

e Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a
designated sharps container.

B. Disposal Procedure:
o All waste must be handled in accordance with local, state, and federal regulations.
e Arrange for disposal through a licensed hazardous waste disposal company.

e Do not dispose of down the drain or in regular trash.

V. Emergency Procedures
A. Spills:
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o Evacuate: Clear the immediate area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, use an absorbent material to contain the substance. Avoid creating
dust.

o Clean-up: Wearing appropriate PPE, carefully clean the spill area. Place all contaminated
materials in a sealed, labeled hazardous waste container.

o Report: Report the spill to the laboratory supervisor or safety officer.
B. Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.
Seek immediate medical attention.

« Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Visual Workflow Diagrams

The following diagrams illustrate the key procedural workflows for handling and disposing of
Captopril EP Impurity J.
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Caption: Step-by-step workflow for handling Captopril EP Impurity J.
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Caption: Logical workflow for the disposal of Captopril EP Impurity J waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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